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Compound of Interest

Compound Name: Nonadecyl methane sulfonate

Cat. No.: B15622293 Get Quote

CAS Number: 62732-72-3

For Researchers, Scientists, and Drug Development Professionals

Abstract
Nonadecyl methane sulfonate is a long-chain alkyl ester of methanesulfonic acid. While

specific research on the C19 analogue is limited, the broader class of alkyl methane sulfonates

(AMS) is of significant interest in the pharmaceutical sciences, primarily due to their potential as

DNA alkylating agents and their presence as genotoxic impurities in drug substances. This

technical guide provides a comprehensive overview of the available information on nonadecyl
methane sulfonate, drawing necessary analogies from the well-studied short-chain and other

long-chain alkyl methane sulfonates. It covers physicochemical properties, general synthesis,

potential biological activities, and analytical methodologies, aiming to equip researchers and

drug development professionals with a foundational understanding of this compound and its

chemical class.

Physicochemical Properties
Quantitative data for nonadecyl methane sulfonate is not extensively available in public

literature. The following table summarizes the known properties of nonadecyl methane
sulfonate and related compounds for comparison.
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Property
Nonadecyl
Methane Sulfonate

Methyl Methane
Sulfonate (MMS)

General Long-
Chain Alkyl
Sulfonates

CAS Number 62732-72-3[1] 66-27-3[2] Varies

Molecular Formula C20H42O3S[1] C2H6O3S[2] Varies

Molecular Weight 362.61 g/mol [1] 110.13 g/mol [2] Varies

Appearance

Not specified (likely a

solid at room

temperature)

Colorless to amber

liquid[2][3]

Generally solids or

viscous liquids

Melting Point Not specified 20 °C[3]
Increases with chain

length

Boiling Point Not specified
203 °C at 753

mmHg[3]

Increases with chain

length

Solubility Not specified

Soluble in water,

dimethyl formamide,

and propylene glycol;

slightly soluble in

nonpolar solvents[3]

Generally soluble in

nonpolar organic

solvents; water

solubility decreases

with chain length

Synthesis of Alkyl Methane Sulfonates
A general and widely used method for the synthesis of alkyl methane sulfonates involves the

reaction of an alcohol with methanesulfonyl chloride in the presence of a tertiary amine base,

such as triethylamine, in an aromatic organic solvent.

General Experimental Protocol
Reaction Setup: To a solution of the corresponding long-chain alcohol (e.g., 1-nonadecanol)

in an aromatic organic solvent (e.g., toluene), a tertiary amine (e.g., triethylamine) is added.

The reaction mixture is typically cooled in an ice bath.

Addition of Methanesulfonyl Chloride: Methanesulfonyl chloride is added dropwise to the

stirred solution while maintaining the temperature.
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Reaction: The reaction is allowed to proceed at a controlled temperature until completion,

which can be monitored by techniques such as thin-layer chromatography (TLC).

Workup: The reaction mixture is washed with an aqueous solution of an alkali metal

carbonate (e.g., sodium carbonate) to remove the tertiary amine hydrochloride salt and any

unreacted methanesulfonyl chloride.

Purification: The organic layer is separated, dried over an anhydrous salt (e.g., sodium

sulfate), and the solvent is removed under reduced pressure to yield the crude alkyl

methanesulfonate. Further purification can be achieved by chromatography or

recrystallization.

Reactants

Process Products

Long-chain Alcohol (R-OH)

Reaction in Aromatic SolventMethanesulfonyl Chloride (CH3SO2Cl)

Tertiary Amine (e.g., Et3N)

Aqueous Workup Purification

Amine Hydrochloride Salt

Alkyl Methane Sulfonate (R-OSO2CH3)
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General Synthesis Workflow for Alkyl Methane Sulfonates.

Biological Activity and Toxicology
There is a significant lack of specific toxicological data for nonadecyl methane sulfonate.

However, the biological activity of alkyl methane sulfonates is highly dependent on the length of

the alkyl chain.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15622293?utm_src=pdf-body-img
https://www.benchchem.com/product/b15622293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Short-chain alkyl methane sulfonates (e.g., MMS, EMS) are potent DNA alkylating agents

and are considered genotoxic and carcinogenic.[3][4] They can methylate DNA bases,

leading to mutations and cell death.[4]

Long-chain alkyl sulfonates, in contrast, are generally considered to be less toxic. Studies on

long-chain alkyl sulfates suggest that acute oral toxicity decreases with increasing alkyl chain

length. The primary effect of acute oral exposure to long-chain alkyl sulfates is irritation to the

gastrointestinal tract due to their surfactant properties. No evidence for carcinogenicity or

genotoxicity has been observed for long-chain alkyl sulfates.

It is important to note that while these trends are observed for alkyl sulfates, dedicated

toxicological studies on nonadecyl methane sulfonate are required to confirm its specific

biological activity profile.

Potential Signaling Pathways (by analogy with MMS)
The genotoxic effects of short-chain alkyl methane sulfonates like MMS trigger a cascade of

cellular signaling pathways, primarily the DNA Damage Response (DDR). While it is unknown if

nonadecyl methane sulfonate interacts with DNA, the pathways activated by its short-chain

analogues are well-characterized.
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Simplified DNA Damage Response Pathway Induced by MMS.

Analytical Methods
The analysis of alkyl methane sulfonates is crucial, especially in the context of pharmaceutical

quality control where they are considered potential genotoxic impurities.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a common and sensitive method for the detection and quantification of alkyl methane

sulfonates.

General Protocol:

Sample Preparation: The active pharmaceutical ingredient (API) is dissolved in a suitable

solvent. A liquid-liquid extraction may be performed to isolate the alkyl methane sulfonates.
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Derivatization (optional): For improved volatility and detection, derivatization may be

employed.

GC Separation: The sample is injected into a gas chromatograph equipped with an

appropriate column (e.g., DB-WAX) to separate the components.

MS Detection: The separated components are detected by a mass spectrometer, often in

selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for high sensitivity

and specificity.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
LC-MS/MS provides a sensitive and specific method for the determination of alkyl methane

sulfonates without the need for derivatization.

General Protocol:

Sample Preparation: The sample is dissolved in a suitable solvent, often the mobile phase.

LC Separation: The sample is injected into a liquid chromatograph, typically with a C18

column, and separated using a gradient elution.

MS/MS Detection: Detection is performed using a tandem mass spectrometer with an

electrospray ionization (ESI) source in MRM mode. The MRM transitions for specific alkyl

methane sulfonates are monitored for quantification.

Sample Preparation Analysis Result

API Sample Dissolution Extraction/Derivatization (optional) GC or LC Separation MS or MS/MS Detection Quantification of AMS

Click to download full resolution via product page

General Analytical Workflow for Alkyl Methane Sulfonates.

Applications and Future Directions

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15622293?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While short-chain alkyl methane sulfonates are primarily studied as genotoxins, long-chain alkyl

sulfonates are used in other areas. For instance, they have been employed as reagents in the

synthesis of other organic molecules. Long-chain alkyl sulfonates are also used in the analysis

of water-soluble vitamins to separate water-soluble basic analytes.[4]

The lack of specific data on nonadecyl methane sulfonate highlights a significant knowledge

gap. Future research should focus on:

Detailed Physicochemical Characterization: Determining properties such as melting point,

boiling point, and solubility in various solvents.

Toxicological Evaluation: Performing in vitro and in vivo studies to assess its genotoxicity,

cytotoxicity, and overall toxicity profile.

Exploration of Applications: Investigating its potential uses as a surfactant, in organic

synthesis, or in other areas of materials science.

Conclusion
Nonadecyl methane sulfonate, CAS number 62732-72-3, is a long-chain alkyl methane

sulfonate for which specific technical data is scarce. By drawing comparisons with its better-

studied short-chain and long-chain analogues, this whitepaper provides a foundational

understanding of its likely properties, synthesis, and analytical considerations. The potential for

reduced toxicity compared to short-chain alkyl methane sulfonates makes further investigation

into its biological and chemical properties a worthwhile endeavor for the scientific and drug

development communities. It is imperative that future research be directed towards filling the

existing knowledge gaps to fully characterize the safety and potential applications of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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